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Compound of Interest

Compound Name: Mongersen

Cat. No.: B10856282 Get Quote

This document provides crucial safety and logistical information for the handling of Mongersen
(also known as GED-0301), an investigational antisense oligonucleotide. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals. Given that Mongersen is an investigational drug, it should be handled with

caution in a laboratory setting.[1]

Compound Information
Mongersen is a single-stranded phosphorothioate oligonucleotide designed to inhibit the

production of the SMAD7 protein.[2][3] For research purposes, it is typically supplied as a

sodium salt.[4]
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Property Value

Synonyms GED-0301, GED-0301 sodium

Molecular Formula C200H241N69O107P20S20Na20

Molecular Weight 6584.00 g/mol

Form Solid

Solubility Soluble in water (≥ 100 mg/mL)

Storage
4°C, sealed from moisture. For solutions: -80°C

for 6 months, -20°C for 1 month.

Data sourced from MedChemExpress product information.[4]

Hazard Identification and Risk Assessment
As an investigational drug with limited long-term safety data, Mongersen should be treated as

a potentially hazardous substance.[1] While clinical trials in patients with Crohn's disease

indicated a good safety profile with oral administration, direct laboratory exposure to the pure

substance may carry different risks.[5][6]

Potential Routes of Exposure:

Inhalation: Aerosolization of the solid powder.

Dermal Contact: Direct contact with skin.

Ocular Contact: Contact with eyes.

Ingestion: Accidental ingestion.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Mongersen to determine

the appropriate level of PPE. The following table outlines the minimum required PPE.
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PPE Category Specification Rationale

Hand Protection

Nitrile or other chemical-

resistant gloves. Double-

gloving is recommended when

handling the pure solid or

concentrated solutions.

To prevent dermal absorption.

Eye Protection

Safety glasses with side

shields. For tasks with a high

risk of splashes or aerosol

generation, tight-fitting, non-

vented safety goggles or a

face shield should be used.[7]

To protect eyes from splashes

and airborne particles.

Body Protection

A lab coat (cotton or cotton-

polyester) is required. For

handling larger quantities or in

situations with a higher risk of

contamination, a low dust-

retention/low dust-release

fabric gown is recommended.

[7]

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

solid powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of aerosols.

[8]

To prevent respiratory

exposure to the active

pharmaceutical ingredient.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to maintain the integrity of the

compound and ensure personnel safety.

Receiving and Storage:
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Upon receipt, verify the integrity of the container.

Store Mongersen in a secure, clearly labeled location at 4°C, protected from moisture.[4]

Access to the investigational drug should be limited to authorized personnel.[9]

Preparation of Solutions:

All handling of the solid form of Mongersen should be conducted in a certified chemical

fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.

When preparing solutions, slowly add the solvent to the solid to avoid aerosolization.

Prepared solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month

in sealed containers.[4]

Accidental Exposure and Spill Response
Exposure Response Plan

Exposure Route Immediate Action

Skin Contact

Immediately remove contaminated
clothing. Wash the affected area with
soap and water for at least 15 minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(if available) or this handling guide to the medical personnel.

Spill Cleanup Protocol:
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Evacuate and Secure: Evacuate non-essential personnel from the area and restrict access.

Don PPE: Wear appropriate PPE as outlined in Section 3, including respiratory protection.

Containment: For solid spills, gently cover with a damp paper towel to prevent aerosolization.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Carefully collect the contained material into a sealed, labeled hazardous waste

container.

Decontamination: Clean the spill area with an appropriate detergent and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All unused Mongersen and contaminated materials (e.g., gloves, vials, absorbent pads) must

be disposed of as hazardous chemical waste in accordance with institutional and local

regulations. Do not dispose of Mongersen down the drain or in the regular trash. Unused

investigational drugs should be returned to the sponsor or disposed of according to the

sponsor's instructions.[10]
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Preparation Phase

PPE Selection

Execution

Start Task
(Handling Mongersen)

Assess Risk of Exposure
(Aerosol, Splash)

Minimum PPE:
- Lab Coat
- Gloves

- Safety GlassesLow Risk

Enhanced PPE:
- Gown

- Double Gloves
- Goggles/Face Shield

- N95 Respirator

High Risk

Perform Task

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10856282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

1. Evacuate & Secure Area

2. Don Appropriate PPE

3. Contain Spill
(Damp towel for solid, absorbent for liquid)

4. Collect Waste

5. Decontaminate Surface

6. Dispose as Hazardous Waste

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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